(1R,9S,12S,15R,16Z,18R,19R,21R,23S,24Z,26Z,28Z,30S,32S,35R)-12-[(2R)-1-[(1S,3R,4R)-4-dimethylphosphoryloxy-3-methoxycyclohexyl]propan-2-yl]-1,18-dihydroxy-19,30-dimethoxy-15,17,21,23,29,35-hexamethyl-11,36-dioxa-4-azatricyclo[30.3.1.04,9]hexatriaconta-16,24,26,28-tetraene-2,3,10,14,20-pentone

• IUPAC Name: (1R,9S,12S,15R,16Z,18R,19R,21R,23S,24Z,26Z,28Z,30S,32S,35R)-12-[(2R)-1-[(1S,3R,4R)-4-dimethylphosphoryloxy-3-methoxycyclohexyl]propan-2-yl]-1,18-dihydroxy-19,30-dimethoxy-15,17,21,23,29,35-hexamethyl-11,36-dioxa-4-azatricyclo[30.3.1.04,9]hexatriaconta-16,24,26,28-tetraene-2,3,10,14,20-pentone
• InChI: InChI=1S/C53H84NO14P/c1-32-18-14-13-15-19-33(2)44(63-8)30-40-23-21-38(7)53(61,67-40)50(58)51(59)54-25-17-16-20-41(54)52(60)66-45(35(4)28-39-22-24-43(46(29-39)64-9)68-69(11,12)62)31-42(55)34(3)27-37(6)48(57)49(65-10)47(56)36(5)26-32/h13-15,18-19,27,32,34-36,38-41,43-46,48-49,57,61H,16-17,20-26,28-31H2,1-12H3/b15-13-,18-14-,33-19-,37-27-/t32-,34-,35-,36-,38-,39+,40+,41+,43-,44+,45+,46-,48-,49+,53-/m1/s1
• InChI Key: BUROJSBIWGDYCN-GOYCQXJJSA-N
• Canonical SMILES: CC1CCC2CC(C(=CC=CC=CC(CC(C(=O)C(C(C(=CC(C(=O)CC(OC(=O)C3CCCCN3C(=O)C(=O)C1(O2)O)C(C)CC4CCC(C(C4)OC)OP(=O)(C)C)C)C)O)OC)C)C)C)OC
• Isomeric SMILES: C[C@@H]1CC[C@H]2C[C@@H](/C(=C\C=C/C=C\[C@H](C[C@H](C(=O)[C@@H]([C@@H](/C(=C\[C@H](C(=O)C[C@H](OC(=O)[C@@H]3CCCCN3C(=O)C(=O)[C@@]1(O2)O)[C@H](C)C[C@@H]4CC[C@H]([C@@H](C4)OC)OP(=O)(C)C)C)/C)O)OC)C)C)/C)OC
• Molecular Formula: C53H84NO14P
• Molecular Weight: 990.2 g/mol
• CAS No.: 572924-54-0

Description

This compound is a derivative of rapamycin and has been investigated for its potential use in cancer therapy due to its ability to inhibit cell growth, proliferation, and survival by targeting the mTOR pathway .

Preparation Methods

Deforolimus is synthesized through a series of chemical reactions starting from rapamycin. The synthetic route involves the modification of rapamycin’s structure to enhance its stability and efficacy. . Industrial production methods typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Deforolimus undergoes various chemical reactions, including:

Oxidation: This reaction can modify the hydroxyl groups present in the molecule.

Reduction: Reduction reactions can affect the ketone groups in the structure.

Substitution: Common reagents used in substitution reactions include halogens and other nucleophiles.

Hydrolysis: This reaction can break down ester bonds in the molecule.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can lead to the formation of ketones or aldehydes, while substitution reactions can introduce new functional groups into the molecule .

Scientific Research Applications

Chemistry: Used as a tool to study the mTOR pathway and its role in cellular processes.

Biology: Investigated for its effects on cell growth, proliferation, and survival.

Medicine: Explored as a therapeutic agent for treating various cancers, including soft tissue and bone sarcomas

Industry: Potential applications in the development of new drugs and therapeutic agents.

Mechanism of Action

Deforolimus exerts its effects by inhibiting the mTOR pathway, a central regulator of cell growth and proliferation. The compound binds to the mTOR complex, preventing its activation and subsequent signaling. This inhibition leads to a reduction in protein synthesis, cell cycle progression, and angiogenesis, ultimately resulting in the suppression of tumor growth .

Comparison with Similar Compounds

Deforolimus is similar to other mTOR inhibitors such as:

Sirolimus (rapamycin): The parent compound from which deforolimus is derived.

Everolimus: Another derivative of rapamycin with similar mTOR inhibitory properties.

Temsirolimus: A prodrug of sirolimus used in cancer therapy.

Compared to these compounds, deforolimus has unique structural modifications that enhance its stability and efficacy. These modifications allow for better pharmacokinetic properties and potentially improved therapeutic outcomes .